Cas no 126344-09-0 (1H-Pyrrolo[2,3-b]pyridine,1-ethyl-(9CI))

1H-Pyrrolo[2,3-b]pyridine, 1-ethyl-(9CI) is a heterocyclic organic compound featuring a fused pyrrole and pyridine ring system with an ethyl substituent at the 1-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry applications, particularly in the development of kinase inhibitors and other biologically active molecules. The ethyl group improves solubility and metabolic stability compared to unsubstituted analogs. The compound's high purity and well-defined reactivity profile facilitate its use in cross-coupling reactions, nucleophilic substitutions, and other transformations critical for fine chemical synthesis.

1H-Pyrrolo[2,3-b]pyridine,1-ethyl-(9CI) structure

126344-09-0 structure

Product Name:1H-Pyrrolo[2,3-b]pyridine,1-ethyl-(9CI)

CAS No:126344-09-0

MF:C₉H₁₀N₂

MW:146.189101696014

MDL:MFCD18810461

CID:855785

Update Time:2025-11-04

1H-Pyrrolo[2,3-b]pyridine,1-ethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[2,3-b]pyridine,1-ethyl-(9CI)
- 1-ethyl-1H-pyrrolo&lt
- 2,3-b&gt
- pyridine
- 1-ethylpyrrolo[2,3-b]pyridine
- 1-ethyl-1H-pyrrolo<2,3-b>pyridine
- MDL： MFCD18810461
- Inchi： 1S/C9H10N2/c1-2-11-7-5-8-4-3-6-10-9(8)11/h3-7H,2H2,1H3
- InChI Key： WRYJRJSQPWZHHU-UHFFFAOYSA-N
- SMILES： C12N(CC)C=CC1=CC=CN=2

Computed Properties

Exact Mass: 146.0845

Experimental Properties

PSA: 17.82

1H-Pyrrolo[2,3-b]pyridine,1-ethyl-(9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB01206-5g	1-ethylpyrrolo[2,3-b]pyridine	126344-09-0	95%	5g	$1500	2023-09-07
Chemenu	CM491858-1g	1-Ethyl-1H-pyrrolo[2,3-b]pyridine	126344-09-0	97%	1g	$647	2024-08-02
eNovation Chemicals LLC	Y1003289-5g	1-ethyl-1H-pyrrolo[2,3-b]pyridine	126344-09-0	95%	5g	$2000	2025-02-19
eNovation Chemicals LLC	Y1003289-5g	1-ethyl-1H-pyrrolo[2,3-b]pyridine	126344-09-0	95%	5g	$2000	2024-07-24
eNovation Chemicals LLC	Y1003289-5g	1-ethyl-1H-pyrrolo[2,3-b]pyridine	126344-09-0	95%	5g	$2000	2025-03-01

1H-Pyrrolo[2,3-b]pyridine,1-ethyl-(9CI) Related Literature

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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

Related Categories

Additional information on 1H-Pyrrolo[2,3-b]pyridine,1-ethyl-(9CI)

Comprehensive Overview of 1H-Pyrrolo[2,3-b]pyridine, 1-ethyl-(9CI) (CAS No. 126344-09-0)

1H-Pyrrolo[2,3-b]pyridine, 1-ethyl-(9CI) (CAS No. 126344-09-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers and industry professionals frequently search for "1-ethyl pyrrolopyridine applications" or "CAS 126344-09-0 synthesis" to explore its potential in drug discovery and material science.

The molecular structure of 1H-Pyrrolo[2,3-b]pyridine, 1-ethyl-(9CI) features a fused bicyclic system comprising a pyrrole ring and a pyridine ring, with an ethyl group substituted at the 1-position. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules. Recent studies have highlighted its relevance in addressing "heterocyclic compound challenges" and "small molecule drug development," aligning with the growing demand for innovative therapeutic agents.

In the context of current trends, 1H-Pyrrolo[2,3-b]pyridine derivatives are increasingly explored for their potential in treating neurological disorders and metabolic diseases. Searches like "pyrrolopyridine in CNS drug design" or "126344-09-0 pharmacokinetics" reflect the scientific community's interest in leveraging this scaffold. Its compatibility with modern synthetic techniques, such as "microwave-assisted synthesis" and "catalyzed cross-coupling reactions," further enhances its appeal for high-throughput medicinal chemistry.

From an industrial perspective, CAS No. 126344-09-0 is often discussed alongside "green chemistry approaches" and "sustainable heterocycle production." Manufacturers and researchers prioritize eco-friendly synthesis routes to meet regulatory standards and reduce environmental impact. This aligns with global initiatives promoting "green pharmaceutical synthesis," a topic frequently queried in academic and industrial forums.

The compound's physicochemical properties, including solubility, stability, and lipophilicity, are critical for its application in formulation development. Queries such as "1-ethyl pyrrolopyridine solubility profile" or "126344-09-0 stability studies" underscore the need for detailed characterization data. Advanced analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity.

In summary, 1H-Pyrrolo[2,3-b]pyridine, 1-ethyl-(9CI) (CAS No. 126344-09-0) represents a versatile building block in modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to "drug discovery pipelines" and "material science innovations" ensures its continued prominence in scientific literature and patent filings. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing unmet medical and technological needs.